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Compound of Interest

Compound Name: Phytex

Cat. No.: B1199765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Phytex" encompasses a range of products with distinct chemical identities and

applications. This technical guide focuses on the chemical structures, mechanisms of action,

and relevant experimental data for two primary formulations associated with this name: a

topical antifungal solution and the chemical compound Calcium Phytate.

Phytex Antifungal Formulations: A Multi-Component
Approach
Certain topical formulations marketed under the "Phytex" brand are designed for the treatment

of superficial fungal infections of the skin and nails. These products are characterized by a

combination of active ingredients, each contributing to the overall therapeutic effect.

Chemical Composition and Structures
The primary active components in these antifungal solutions include tannic acid, boric acid,

salicylic acid, and methyl salicylate. The chemical structure of each of these components is

detailed below.

Table 1: Chemical Identification of Active Ingredients in Phytex Antifungal Solution
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Compound Molecular Formula
Molecular Weight (
g/mol )

Canonical SMILES
String
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Boric Acid BH₃O₃ 61.83 B(O)(O)O

Salicylic Acid C₇H₆O₃ 138.12
C1=CC=C(C(=C1)C(=

O)O)O

Methyl Salicylate C₈H₈O₃ 152.15
COC(=O)C1=CC=CC

=C1O

Mechanism of Action: A Synergistic Antifungal Effect
The efficacy of the Phytex topical solution is attributed to the combined action of its

components, which target different aspects of fungal cell biology.

Borotannic Complex: Upon application, the formulation is believed to form a borotannic

complex which possesses bacteriostatic and fungistatic properties.[1][2] The evaporation of

the solvent leaves a film that, when dissolved by perspiration, creates a low pH environment

(around 2.0) that is fungicidal.[1][2]

Tannic Acid: This polyphenol disrupts the fungal cell wall and plasma membrane, leading to

the leakage of intracellular contents such as sugars.[3] It has also been shown to inhibit the

growth and metabolic activity of various fungal species.[4]
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Boric Acid: A key mechanism of boric acid's antifungal action is the inhibition of oxidative

metabolism, which leads to a decrease in the production of ergosterol, an essential

component of the fungal cell membrane.[2] It also interferes with biofilm development and

hyphal transformation.[2]

Salicylic Acid: This component facilitates the penetration of the other active ingredients into

the infected skin and nails.[1][2] It also possesses its own antifungal properties, causing

damage to the fungal plasma membrane and leading to protein leakage.[5]

The following diagram illustrates the proposed synergistic mechanism of the active ingredients

in the Phytex antifungal solution.
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Antifungal mechanisms of Phytex solution components.

Quantitative Antifungal Data
The following table summarizes the minimum inhibitory concentrations (MIC) of tannic acid

against various Candida species, demonstrating its potent antifungal activity.

Table 2: Minimum Inhibitory Concentration (MIC) of Tannic Acid against Candida spp.
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Candida Species MIC Range (µg/mL) Reference

C. albicans 8 - 16 [4][6]

C. parapsilosis 8 [4]

C. tropicalis 16 [4]

C. glabrata 16 [4]

C. auris 8 [4]

Experimental Protocols
Antifungal Susceptibility Testing (Broth Microdilution Method for Tannic Acid)

The antifungal activity of tannic acid is commonly determined using the broth microdilution

method as standardized by the Clinical and Laboratory Standards Institute (CLSI) document

M27-A3.[6]

Preparation of Inoculum: Fungal strains are cultured on Sabouraud Dextrose Agar (SDA) at

37°C for 48 hours. Yeast cells are then harvested and suspended in sterile saline to an

optical density of 70% transmittance, corresponding to approximately 1-5 x 10⁶ cells/mL.[6]

Preparation of Drug Dilutions: A stock solution of tannic acid is prepared and serially diluted

in RPMI 1640 medium buffered with MOPS to achieve a range of test concentrations.

Inoculation and Incubation: 96-well microtiter plates are prepared with the drug dilutions and

the fungal inoculum. The plates are incubated at 37°C for 24-48 hours.

Determination of MIC: The MIC is defined as the lowest concentration of the drug that

causes a significant inhibition of fungal growth compared to a drug-free control.

Calcium Phytate: A "Phytex" Chemical Entity
In some contexts, the name "Phytex" is associated with the chemical compound Calcium

Phytate.

Chemical Structure and Identification
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Calcium phytate is the calcium salt of phytic acid (myo-inositol hexakisphosphate).

Table 3: Chemical Identification of Calcium Phytate

Compound Molecular Formula
Molecular Weight (
g/mol )

Canonical SMILES
String

Calcium Phytate C₆H₆Ca₆O₂₄P₆ 888.41

[Ca++].[Ca++].[Ca++].

[Ca++].[Ca++].[Ca++].
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INVALID-LINK----
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Biological Activity
While research on the direct antifungal properties of calcium phytate is limited, phytic acid and

its salts are known for their strong chelating properties, binding to metal ions. This action can

indirectly affect microbial growth by sequestering essential minerals. Further research is

required to fully elucidate any specific antifungal mechanisms of calcium phytate.

The following diagram illustrates the chelation of metal ions by the phytate molecule.
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Chelation of metal ions by the phytate molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.hpra.ie [assets.hpra.ie]

2. Phytex Paint Cutaneous Solution -Summary [imedi.co.uk]

3. Tannic acid exhibits therapeutic effects against azole-resistant invasive candidiasis and
enhances the antifungal activity of fluconazole - PubMed [pubmed.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Antifungal activity of tannic acid against Candida spp. and its mechanism of action - PMC
[pmc.ncbi.nlm.nih.gov]

6. farmaciajournal.com [farmaciajournal.com]

To cite this document: BenchChem. [Navigating the Chemical Landscape of Phytex: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199765#what-is-the-chemical-structure-of-phytex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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